Cas no 1389554-77-1 (N-(3-cyanothiolan-3-yl)-1-[(4-fluorophenyl)methyl]-3-methyl-1H-thieno[2,3-c]pyrazole-5-carboxamide)

• Product Name: N-(3-cyanothiolan-3-yl)-1-[(4-fluorophenyl)methyl]-3-methyl-1H-thieno[2,3-c]pyrazole-5-carboxamide
• CAS No: 1389554-77-1
• MF: C₁₉H₁₇FN₄OS₂
• MW: 400.492884397507
• CID: 6039619
• PubChem ID: 60512400
• Update Time: 2025-07-15

N-(3-cyanothiolan-3-yl)-1-[(4-fluorophenyl)methyl]-3-methyl-1H-thieno[2,3-c]pyrazole-5-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(3-cyanothiolan-3-yl)-1-[(4-fluorophenyl)methyl]-3-methylthieno[2,3-c]pyrazole-5-carboxamide
• EN300-26689762
• AKOS008754150
• 1389554-77-1
• Z648942478
• N-(3-cyanothiolan-3-yl)-1-[(4-fluorophenyl)methyl]-3-methyl-1H-thieno[2,3-c]pyrazole-5-carboxamide

• Inchi： 1S/C19H17FN4OS2/c1-12-15-8-16(17(25)22-19(10-21)6-7-26-11-19)27-18(15)24(23-12)9-13-2-4-14(20)5-3-13/h2-5,8H,6-7,9,11H2,1H3,(H,22,25)
• InChI Key： SNMVPYNRDIWXGR-UHFFFAOYSA-N
• SMILES： S1CCC(C#N)(C1)NC(C1=CC2C(C)=NN(CC3C=CC(=CC=3)F)C=2S1)=O

Computed Properties

• Exact Mass: 400.08278169g/mol
• Monoisotopic Mass: 400.08278169g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 620
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 124Ų

Additional information on N-(3-cyanothiolan-3-yl)-1-[(4-fluorophenyl)methyl]-3-methyl-1H-thieno[2,3-c]pyrazole-5-carboxamide

Comprehensive Analysis of N-(3-cyanothiolan-3-yl)-1-[(4-fluorophenyl)methyl]-3-methyl-1H-thieno[2,3-c]pyrazole-5-carboxamide (CAS No. 1389554-77-1)

The compound N-(3-cyanothiolan-3-yl)-1-[(4-fluorophenyl)methyl]-3-methyl-1H-thieno[2,3-c]pyrazole-5-carboxamide (CAS No. 1389554-77-1) is a highly specialized chemical entity that has garnered significant attention in the field of medicinal chemistry and drug discovery. With its unique structural features, including a thieno[2,3-c]pyrazole core and a fluorophenyl substituent, this molecule is a prime candidate for researchers exploring novel therapeutic agents. Its carboxamide functionality further enhances its potential as a bioactive compound, making it a subject of interest in both academic and industrial settings.

In recent years, the demand for small-molecule inhibitors and kinase-targeted therapies has surged, driven by the need for precision medicine. The structural complexity of N-(3-cyanothiolan-3-yl)-1-[(4-fluorophenyl)methyl]-3-methyl-1H-thieno[2,3-c]pyrazole-5-carboxamide positions it as a potential player in this arena. Researchers are particularly intrigued by its fluorinated aromatic moiety, which is known to improve metabolic stability and bioavailability—a critical factor in drug development. This aligns with the growing trend of optimizing ADME (Absorption, Distribution, Metabolism, and Excretion) properties in pharmaceutical candidates.

The thieno[2,3-c]pyrazole scaffold, a key component of this compound, has been extensively studied for its diverse pharmacological activities. It is often associated with anti-inflammatory, anticancer, and neuroprotective effects, making it a versatile building block in drug design. The incorporation of a cyanothiolan group adds another layer of functionality, potentially enhancing target binding affinity. Such multi-functional compounds are increasingly sought after in the era of polypharmacology, where molecules are designed to interact with multiple biological targets simultaneously.

From a synthetic chemistry perspective, the preparation of N-(3-cyanothiolan-3-yl)-1-[(4-fluorophenyl)methyl]-3-methyl-1H-thieno[2,3-c]pyrazole-5-carboxamide involves sophisticated heterocyclic and cross-coupling reactions. The presence of both electron-withdrawing (cyano) and electron-donating (methyl) groups on the thiolan ring introduces interesting reactivity patterns, which are of great interest to synthetic chemists. This complexity also underscores the importance of advanced analytical techniques, such as NMR spectroscopy and mass spectrometry, in characterizing the compound.

The potential applications of this compound extend beyond traditional drug discovery. With the rise of computational chemistry and AI-driven drug design, molecules like N-(3-cyanothiolan-3-yl)-1-[(4-fluorophenyl)methyl]-3-methyl-1H-thieno[2,3-c]pyrazole-5-carboxamide are being explored in virtual screening campaigns. Its structural features make it a valuable candidate for molecular docking studies, particularly in targeting enzymes or receptors implicated in chronic diseases. This aligns with the broader shift toward rational drug design and structure-activity relationship (SAR) optimization.

In conclusion, N-(3-cyanothiolan-3-yl)-1-[(4-fluorophenyl)methyl]-3-methyl-1H-thieno[2,3-c]pyrazole-5-carboxamide (CAS No. 1389554-77-1) represents a fascinating intersection of chemistry and biology. Its unique architecture and functional groups offer numerous possibilities for further research, particularly in the context of targeted therapies and drug repurposing. As the scientific community continues to explore its potential, this compound is poised to remain a topic of interest in the evolving landscape of pharmaceutical innovation.